![molecular formula C70H102O3 B13383797 2-[4-(3,7-Dimethyloctoxy)phenyl]-1-methyl-4-prop-1-enylnaphthalene;1-(3,7-dimethyloctyl)-4,5-dimethyl-2-prop-1-enylbenzene;1-(2-ethylhexoxy)-4-methoxy-5-methyl-2-prop-1-enylbenzene](/img/structure/B13383797.png)
2-[4-(3,7-Dimethyloctoxy)phenyl]-1-methyl-4-prop-1-enylnaphthalene;1-(3,7-dimethyloctyl)-4,5-dimethyl-2-prop-1-enylbenzene;1-(2-ethylhexoxy)-4-methoxy-5-methyl-2-prop-1-enylbenzene
Overview
Description
The compound “2-[4-(3,7-Dimethyloctoxy)phenyl]-1-methyl-4-prop-1-enylnaphthalene;1-(3,7-dimethyloctyl)-4,5-dimethyl-2-prop-1-enylbenzene;1-(2-ethylhexoxy)-4-methoxy-5-methyl-2-prop-1-enylbenzene” is a complex organic molecule with multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of these compounds typically involves multi-step organic reactions. For example, the preparation of similar compounds often includes steps such as Friedel-Crafts alkylation, Suzuki-Miyaura coupling, and various oxidation and reduction reactions . The specific conditions, such as temperature, solvents, and catalysts, can vary depending on the desired product and the starting materials used.
Industrial Production Methods
Industrial production of such complex organic molecules often involves large-scale chemical reactors and precise control of reaction conditions. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process .
Chemical Reactions Analysis
Types of Reactions
These compounds can undergo a variety of chemical reactions, including:
Oxidation: Conversion of alcohol groups to carbonyl groups.
Reduction: Hydrogenation of double bonds.
Substitution: Halogenation or nitration of aromatic rings.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Hydrogen gas with palladium catalyst, lithium aluminum hydride.
Substitution reagents: Halogens (chlorine, bromine), nitrating mixture (nitric acid and sulfuric acid).
Major Products
The major products formed from these reactions depend on the specific functional groups present in the starting material. For example, oxidation of alcohol groups can yield aldehydes or ketones, while reduction of double bonds can produce saturated hydrocarbons .
Scientific Research Applications
These compounds have a wide range of applications in scientific research:
Chemistry: Used as intermediates in the synthesis of more complex molecules.
Biology: Studied for their potential biological activity and interactions with biomolecules.
Medicine: Investigated for their potential therapeutic properties, such as anti-cancer or anti-inflammatory effects.
Industry: Utilized in the development of new materials, such as polymers and coatings
Mechanism of Action
The mechanism of action of these compounds can vary depending on their specific structure and functional groups. Generally, they interact with molecular targets such as enzymes or receptors, modulating their activity and triggering specific biochemical pathways. For example, some compounds may act as inhibitors of specific enzymes, blocking their activity and affecting cellular processes .
Comparison with Similar Compounds
Similar Compounds
3,4-Dimethoxyphenethylamine: An analogue of dopamine with methoxy groups replacing the hydroxy groups.
4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide: A pyrazoline derivative with biological activities.
Uniqueness
Its multiple functional groups enable it to participate in a wide range of chemical reactions, making it a valuable compound for research and industrial applications .
Properties
Molecular Formula |
C70H102O3 |
|---|---|
Molecular Weight |
991.6 g/mol |
IUPAC Name |
2-[4-(3,7-dimethyloctoxy)phenyl]-1-methyl-4-prop-1-enylnaphthalene;1-(3,7-dimethyloctyl)-4,5-dimethyl-2-prop-1-enylbenzene;1-(2-ethylhexoxy)-4-methoxy-5-methyl-2-prop-1-enylbenzene |
InChI |
InChI=1S/C30H38O.C21H34.C19H30O2/c1-6-10-26-21-30(24(5)28-13-7-8-14-29(26)28)25-15-17-27(18-16-25)31-20-19-23(4)12-9-11-22(2)3;1-7-9-20-14-18(5)19(6)15-21(20)13-12-17(4)11-8-10-16(2)3;1-6-9-11-16(8-3)14-21-19-12-15(4)18(20-5)13-17(19)10-7-2/h6-8,10,13-18,21-23H,9,11-12,19-20H2,1-5H3;7,9,14-17H,8,10-13H2,1-6H3;7,10,12-13,16H,6,8-9,11,14H2,1-5H3 |
InChI Key |
XGCBVOXJCJAWOM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(CC)COC1=C(C=C(C(=C1)C)OC)C=CC.CC=CC1=CC(=C(C2=CC=CC=C21)C)C3=CC=C(C=C3)OCCC(C)CCCC(C)C.CC=CC1=C(C=C(C(=C1)C)C)CCC(C)CCCC(C)C |
Origin of Product |
United States |
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